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Compound Focus: Oleandrin

CAS No.: 465-16-7

Cat. No.: S548407

Oleandrin Drug Formulations in Development

The clinical development of oleandrin has primarily been through two defined extracts where it is the

principal bioactive component [1] [2].

Drug

Description Reported Clinical Trial Status

Name

Anvirzel An extract of Nerium oleander Phase | and Il clinical trials for malignant

diseases [1] [2].

PBI-05204 A defined supercritical CO, extract of Phase | and Il clinical trials for malignant
Nerium oleander diseases [1] [3].

PBI-04711 A fraction of PBI-05204; derivative of Pre-clinical research stage [2].
oleandrin

Quantitative Pharmacological & Toxicological Data

The table below consolidates key quantitative findings from recent pre-clinical and analytical studies, which

are essential for understanding its potential and risks.
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Aspect

Quantitative Finding

Context /| Model

Source

Natural Concentration

Natural Concentration

Toxic Dose (Human)

Fatal Blood
Concentration

Anti-Viral Activity (SARS-
CoV-2)

Anti-Cancer Activity

Immunogenic Cell Death

DNA Damage Response

0.12 + 0.12 mg/g (mean)

0.01 to 0.48 mg/g (range)

3 g of dried leaves

~20 ng/mL

ECgq=7.07 - 11.98
ng/mL

IC50 = 5.6 to 210 nmol/L

Effective at 15 - 25 nM

Effective at 0.02 pyg/mL
(~35 nM)

Dried leaves from Eastern Algeria
[4].

Dried leaves from Eastern Algeria

[4].

Estimated fatal dose for an adult

[4] [1].

In humans [1] [5].

In vitro (Vero cells) [3].

Against various pancreatic cancer
cell lines [2].

In breast cancer cell lines [6].

In lung cancer cell lines [7].

Detailed Experimental Protocols

For the key areas of research, the following experimental methodologies have been employed.

Quantification of Oleandrin in Plant Material

A 2024 study developed and validated a precise UHPLC-DAD (Ultra-High-Performance Liquid

Chromatography-Diode Array Detection) method for quantifying oleandrin in dried oleander leaves [4].

e Sample Preparation: Dried leaves were ground and extracted. The process used amygdalin as an
internal standard to ensure accuracy.
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e Chromatography: Separation was achieved on a specific UHPLC column with a mobile phase of
sodium dihydrogen phosphate and acetonitrile.

¢ Detection & Quantification: Oleandrin was detected at a specific wavelength. The method was
validated for linearity, precision, and accuracy, showing a high coefficient of determination (R2 =
0.99985) [4].

Assessment of Anti-Tumor Mechanisms

Multiple in vitro studies detail how oleandrin's anti-cancer effects are evaluated.

e Immunogenic Cell Death (ICD) Assay: In breast cancer cell lines (MCF7 and MDA-MB-231),
researchers treated cells with oleandrin and then measured the exposure of calreticulin (CRT) on
the cell surface via immunofluorescence. They also quantified the release of damage-associated
molecular patterns (DAMPSs) like HMGB1 and ATP into the culture supernatant using ELISA kits. The
subsequent activation of dendritic cells (DCs) and CD8+ T cells was also measured [6].

« DNA Damage Response Assay: In lung cancer cell lines (A549 and H1299), cells treated with
oleandrin were analyzed for DNA damage. This was done by visualizing the formation of yH2AX foci
(a marker for DNA double-strand breaks) and RPA foci (a marker for single-stranded DNA) using
immunofluorescence. Western blotting was used to confirm changes in the expression of DNA repair
proteins like RAD51 and XRCC1 [7].

Mechanism of Action Signaling Pathway

Oleandrin's anti-cancer activity, particularly its role in inducing Immunogenic Cell Death (ICD), involves a
key signaling pathway within the endoplasmic reticulum (ER). The following diagram illustrates this

mechanism.
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This pathway is primarily based on findings in breast cancer cells, where genetic inhibition of PERK was

shown to suppress oleandrin-triggered ICD [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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